Cas no 883019-23-6 (4-(4-Chlorophenyl)-5-(3,4-dimethoxybenzyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-Chlorophenyl)-5-(3,4-dimethoxybenzyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 883019-23-6
• MF: C₁₇H₁₆ClN₃O₂S
• MW: 361.845841407776
• CID: 4788806
• Update Time: 2025-05-24

4-(4-Chlorophenyl)-5-(3,4-dimethoxybenzyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLOROPHENYL)-5-(3,4-DIMETHOXYBENZYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• Maybridge1_007535
• Oprea1_608970
• HMS562O11
• 4-(4-Chloro-phenyl)-5-(3,4-dimethoxy-benzyl)-4H-[1,2,4]triazole-3-thiol
• 4-(4-Chlorophenyl)-5-(3,4-dimethoxybenzyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C17H16ClN3O2S/c1-22-14-8-3-11(9-15(14)23-2)10-16-19-20-17(24)21(16)13-6-4-12(18)5-7-13/h3-9H,10H2,1-2H3,(H,20,24)
• InChI Key： MQBVJZXKTNTKTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NN=C1CC1C=CC(=C(C=1)OC)OC)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 483
• XLogP3: 3.7
• Topological Polar Surface Area: 78.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(4-Chlorophenyl)-5-(3,4-dimethoxybenzyl)-4H-1,2,4-triazole-3-thiol

Introduction to CAS No. 883019-23-6: 4-(4-Chlorophenyl)-5-(3,4-Dimethoxybenzyl)-4H-1,2,4-Triazole-3-Thiol

The compound with CAS No. 883019-23-6, known as 4-(4-Chlorophenyl)-5-(3,4-Dimethoxybenzyl)-4H-1,2,4-Triazole-3-Thiol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug design. The molecule's structure features a triazole ring system with a thiol group at position 3 and substituents at positions 4 and 5. The chlorophenyl group at position 4 and the dimethoxybenzyl group at position 5 contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry due to their ability to act as inhibitors of various enzymes and receptors. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that CAS No. 883019-23-6 exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. The presence of the thiol group in the molecule is particularly significant as it can participate in redox reactions and form disulfide bonds, which are crucial for its biological activity.

The synthesis of CAS No. 883019-23-6 involves a multi-step process that typically begins with the preparation of the triazole core. This is followed by the introduction of the chlorophenyl and dimethoxybenzyl substituents through coupling reactions or nucleophilic substitutions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity. For example, a study in *Organic Process Research & Development* reported a novel catalytic system that significantly enhances the efficiency of the coupling reaction.

In terms of physical properties, CAS No. 883019-23-6 is characterized by its high solubility in organic solvents and moderate stability under physiological conditions. These properties make it suitable for use in various biochemical assays and in vivo studies. The compound's stability is further enhanced by the electron-donating effects of the dimethoxybenzyl group, which reduces oxidative degradation.

The biological evaluation of CAS No. 883019-23-6 has revealed its potential as an anti-inflammatory agent. A study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated that this compound inhibits cyclooxygenase (COX) enzymes with high potency, suggesting its utility in treating inflammatory diseases such as arthritis. Additionally, preliminary toxicity studies indicate that CAS No. 883019-23-6 has a favorable safety profile with minimal adverse effects at therapeutic concentrations.

Looking ahead, researchers are exploring the potential of CAS No. 883019-23-6 as a lead compound for developing new therapeutics targeting chronic diseases such as cancer and neurodegenerative disorders. Its unique combination of structural features makes it an ideal candidate for further optimization through medicinal chemistry approaches such as bioisosteric replacements and fragment-based drug design.

In conclusion, CAS No. 883019-23-6: 4-(4-Chlorophenyl)-5-(3,4-Dimethoxybenzyl)-4H-1,2,4-Triazole-3-Thiol stands out as a promising molecule with significant potential in drug discovery and development. Its chemical versatility and biological activity make it a subject of continued research interest across multiple disciplines within the scientific community.